3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C11H13N3S/c1-8-5-3-4-6-10(8)7-12-11-13-9(2)14-15-11/h3-6H,7H2,1-2H3,(H,12,13,14)
• InChI Key: KMOZXZTVBBXRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=NC(=NS2)C
• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol

Description

3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as "MTA" and has a molecular formula of C11H13N3S.

Mechanism of Action

The mechanism of action of 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine is not fully understood. However, it has been suggested that it works by inhibiting the production of pro-inflammatory cytokines and blocking the activation of nuclear factor-kappa B (NF-κB). It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine has anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine in lab experiments is its low toxicity. It has also been shown to have high selectivity for cancer cells, making it a potential candidate for cancer treatment. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine. One direction is to further investigate its anti-cancer properties and optimize its use in cancer treatment. Another direction is to study its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. In addition, more research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine involves the reaction of 2-methylbenzylamine with carbon disulfide and sodium hydroxide to form 2-methylbenzyl dithiocarbamate. This intermediate is then reacted with hydrazine hydrate to form 3-methyl-1,2,4-thiadiazole-5-carbohydrazide. Finally, the carbohydrazide is reacted with formaldehyde to form 3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine.

Scientific Research Applications

3-methyl-N-[(2-methylphenyl)methyl]-1,2,4-thiadiazol-5-amine has potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been shown to have neuroprotective effects and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.